A novel Ta/W mixed-addendum polyoxometalate with photocatalytic properties†

Dalton Transactions Pub Date: 2017-06-14 DOI: 10.1039/C7DT01890H

Abstract

An unprecedented polytantalotungstate (POTT), Cs12.5K4.5H[Ta12Si4W37O158]·25H2O (1), based on the {SiW9Ta3O40}7− cluster was hydrothermally synthesized. A photocatalytic study revealed that 1 exhibits significant photocatalytic water splitting activity.

Graphical abstract: A novel Ta/W mixed-addendum polyoxometalate with photocatalytic properties
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